2-(2-Imino-4-oxo-thiazolidin-5-yl)-N-o-tolyl-acetamide
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Description
2-(2-Imino-4-oxo-thiazolidin-5-yl)-N-o-tolyl-acetamide is a useful research compound. Its molecular formula is C12H13N3O2S and its molecular weight is 263.32. The purity is usually 95%.
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Scientific Research Applications
Antifibrotic and Anticancer Activity
Amino(imino)thiazolidinone derivatives have been synthesized through a three-component reaction, and their structures were confirmed by X-ray analysis. These compounds have demonstrated significant antifibrotic activity, similar to that of Pirfenidone, and did not scavenge superoxide radicals. Their potential as antifibrotic agents has been further confirmed using the xCelligence system. However, it was observed that compounds which reduced the viability of fibroblasts did not exhibit anticancer effects, indicating a selective action towards fibrotic cells over cancer cells (Kaminskyy et al., 2016).
Fungicidal Activity
Derivatives of 2-iminothiazolidin-4-ones have been synthesized and assessed for their fungicidal properties against agricultural fungi. The compounds showed promising results, with certain derivatives exhibiting higher fungicidal effects than others. This study underscores the potential of 2-iminothiazolidin-4-ones derivatives in agricultural applications, especially as fungicidal agents (Liu, Lieberzeit, & Anthonsen, 2000).
Antibacterial and Antifungal Agents
Compounds belonging to the series 2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)-N-[4-oxo-2-(substituted)phenyl-1,3-thiazolidin-3-yl]acetamide were synthesized and evaluated for their in-vitro antibacterial and antifungal activities. Certain compounds in this series were identified as active against various bacterial and fungal strains, highlighting their potential in addressing microbial infections (Kumar et al., 2012).
Anticonvulsant Properties
Thiazole-bearing hybrids based on 2-imino-4-thiazolidinone have been synthesized and evaluated for their anticonvulsant properties. The structural design of these compounds was influenced by similarities to known anticonvulsants and compliance with structural requirements for new anticonvulsant agents. Some of the synthesized compounds demonstrated excellent anticonvulsant activity in models, providing a foundation for further exploration of thiazole-thiazolidinones as potential anticonvulsant agents (Mishchenko et al., 2020).
Properties
IUPAC Name |
2-(2-amino-4-oxo-1,3-thiazol-5-yl)-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O2S/c1-7-4-2-3-5-8(7)14-10(16)6-9-11(17)15-12(13)18-9/h2-5,9H,6H2,1H3,(H,14,16)(H2,13,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQAFMCGNQFMKOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CC2C(=O)N=C(S2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.